1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene

• Molecular Formula: C21H17Cl
• Molecular Weight: 304.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-9,9-dimethylfluorene
• InChI: InChI=1S/C21H17Cl/c1-21(2)19-9-4-3-6-17(19)18-8-5-7-16(20(18)21)14-10-12-15(22)13-11-14/h3-13H,1-2H3
• InChI Key: YBKWEFOQYBHWAV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2C3=CC=CC(=C31)C4=CC=C(C=C4)Cl)C

Description

1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene is a halogen-substituted fluorene derivative characterized by a 4-chlorophenyl group at the 1-position and two methyl groups at the 9-position of the fluorene core. Fluorene derivatives are widely studied for their applications in organic electronics, photophysics, and medicinal chemistry due to their rigid planar structure, tunable electronic properties, and synthetic versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene typically involves the Friedel-Crafts alkylation of fluorene with 4-chlorobenzyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction proceeds under anhydrous conditions and requires careful control of temperature to avoid side reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common in industrial settings to ensure high-quality product.

Chemical Reactions Analysis

Types of Reactions

1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenation using bromine (Br2) or nitration using nitric acid (HNO3) in the presence of sulfuric acid (H2SO4).

Major Products

Oxidation: Formation of 9,9-dimethylfluorenone or 9,9-dimethylfluorene-4-carboxylic acid.

Reduction: Formation of 9,9-dimethylfluorenol or 9,9-dimethylfluorene.

Substitution: Formation of 4-bromo-1-(4-chlorophenyl)-9,9-dimethyl-9H-fluorene or 4-nitro-1-(4-chlorophenyl)-9,9-dimethyl-9H-fluorene.

Scientific Research Applications

1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the production of advanced materials, such as organic light-emitting diodes (OLEDs) and other electronic components.

Mechanism of Action

The mechanism of action of 1-(4-Chlorophenyl)-9,9-dimethyl-9H-fluorene depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, modulating their activity. The compound’s structural features allow it to fit into specific binding sites, influencing biochemical pathways and cellular processes.

Comparison with Similar Compounds

Key Compounds:

• 9,9-Dimethyl-9H-fluorene (CAS 4569-45-3)
  Lacks the 4-chlorophenyl group. Exhibits UV-vis absorption peaks at 302 nm (ε = 6,700 M⁻¹ cm⁻¹) and 291 nm (ε = 4,440 M⁻¹ cm⁻¹) due to π–π* transitions on the fluorene moiety .
• Closo-o-carboranyl fluorene derivatives (e.g., 4FC) Incorporation of o-carborane cages introduces intramolecular charge transfer (ICT) transitions, evidenced by tailing absorption bands at ~350 nm.
• Nido-4FC
  The anionic nido-carborane inhibits ICT transitions, highlighting the electronic impact of substituent type. This contrasts with neutral closo-carborane or chlorophenyl groups .

Table 1: UV-vis Absorption Properties

Compound	λabs (nm)	Key Features	Reference
9,9-Dimethyl-9H-fluorene	302, 291	π–π* transitions
Closo-o-carboranyl fluorene	302–318, ~350	ICT transitions
Nido-4FC	<350	No low-energy ICT bands

Halogen-Substituted Derivatives and Cytotoxicity

Chalcone derivatives with 4-chlorophenyl groups demonstrate structure-activity relationships (SARs):

• (E)-1-(4-Chlorophenyl)-3-(4-tolyprophenyl)prop-2-en-1-on (Compound 2)
  IC₅₀ = 37.24 μg/mL against MCF-7 cells, superior to bromophenyl analogs (e.g., Compound 3: IC₅₀ = 42.22 μg/mL). The 4-chlorophenyl group enhances cytotoxicity compared to unsubstituted analogs .
• 1-(4-Chlorophenyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid
  Exhibits 68.09% growth inhibition (GP) in NCI-H522 lung cancer cells, underscoring the role of chloro-substituted aryl groups in antitumor activity .

Table 2: Cytotoxicity of Halogen-Substituted Compounds

Compound	Substituents	IC50/GP	Cell Line	Reference
1-(4-Chlorophenyl) chalcone	4-Tolylphenyl	37.24 μg/mL	MCF-7
1-(3-Bromophenyl) chalcone	4-Isopropylphenyl	22.41 μg/mL	MCF-7
1-(4-Chlorophenyl) triazole	Trifluoromethyl	GP = 68.09%	NCI-H522

Structural Modifications in Materials Science

• 9,9-Dimethyl-2-nitro-9H-fluorene (CAS 605644-46-0)
  The nitro group’s electron-withdrawing nature increases reactivity, making it a key intermediate in pharmaceuticals and optoelectronics. Comparatively, the 4-chlorophenyl group may offer similar electronic effects but with distinct steric profiles .
• 9-(4-Bromophenyl)-9-phenylfluorene (CAS 937082-81-0)
  Bromine’s larger atomic radius vs. chlorine alters molecular packing and optoelectronic behavior. Such derivatives are utilized in organic light-emitting diodes (OLEDs) .
• N-[1,1'-biphenyl]-4-yl-N-(4-bromophenyl)-9,9-dimethyl-9H-Fluoren-2-amine Incorporation of biphenyl and amine groups enhances charge transport, relevant for organic semiconductors. The 4-chlorophenyl analog could exhibit comparable properties with modified solubility .